Cas no 869319-03-9 (3-Methyl-1-[4-(trifluoromethyl)phenyl]butan-1-amine)

3-Methyl-1-[4-(trifluoromethyl)phenyl]butan-1-amine structure
869319-03-9 structure
Product Name:3-Methyl-1-[4-(trifluoromethyl)phenyl]butan-1-amine
CAS No:869319-03-9
MF:C12H16F3N
MW:231.257353782654
CID:2662223
Update Time:2023-08-07

3-Methyl-1-[4-(trifluoromethyl)phenyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, .alpha.-(2-methylpropyl)-4-(trifluoromethyl)-, (.alpha.R)-
    • 3-METHYL-1-(4-TRIFLUOROMETHYLPHENYL)BUTYLAMINE
    • (1R)-3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]BUTYLAMINE
    • 3-methyl-1-[4-(trifluoromethyl)phenyl]butan-1-amine
    • BC4432085
    • 3-Methyl-1-(4-trifluoromethyl-phenyl)-butylamine
    • 3-Methyl-1-[4-(trifluoromethyl)phenyl]butan-1-amine
    • Inchi: 1S/C12H16F3N/c1-8(2)7-11(16)9-3-5-10(6-4-9)12(13,14)15/h3-6,8,11H,7,16H2,1-2H3
    • InChI Key: SUPHLJUUBYIZRH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(CC(C)C)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Topological Polar Surface Area: 26

3-Methyl-1-[4-(trifluoromethyl)phenyl]butan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1753392-1g
(r)-3-Methyl-1-(4-(trifluoromethyl)phenyl)butan-1-amine
869319-03-9 98%
1g
¥3981.00 2024-04-27
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